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Compound of Interest

Compound Name: TPPS

Cat. No.: B1436490 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of meso-tetrakis(4-

sulfonatophenyl)porphyrin (TPPS) in the development of optical sensors for a variety of

analytes. The unique photophysical properties of TPPS, particularly its propensity to form

distinct J- and H-type aggregates under different pH conditions, make it a versatile

chromophore for colorimetric and fluorescent sensing applications.

Detection of Heavy Metal Ions
TPPS-based sensors have demonstrated significant potential for the sensitive and selective

detection of various heavy metal ions, which are major environmental pollutants and health

hazards. The sensing mechanism primarily relies on the interaction of the metal ions with the

porphyrin core, leading to changes in its absorption or fluorescence spectra.

Application: Colorimetric Detection of Mercury (Hg²⁺)
A solid-state optical sensor for the visual detection of low concentrations of mercury(II) ions in

aqueous media can be fabricated by immobilizing TPPS on a mesoporous silica substrate. The

detection is based on the color change of the TPPS-functionalized material from orange to

green upon the formation of a charge-transfer complex with Hg²⁺[1].
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Parameter Value Reference

Analyte Hg²⁺ [1]

Linear Range 0 - 2.5 x 10⁻⁷ mol dm⁻³ [1]

Limit of Detection 1.75 x 10⁻⁸ mol dm⁻³ [1]

Response Time Not Specified

Selectivity

High against Li⁺, Na⁺, K⁺,

Mg²⁺, Cd²⁺, Cu²⁺, Fe³⁺, Ag⁺,

and Pb²⁺

[2]

Experimental Protocol: Fabrication of TPPS-Functionalized Mesoporous Silica Sensor

Synthesis of Mesoporous Silica (SBA-15): Synthesize SBA-15 according to established

literature procedures.

Surface Functionalization: Graft N-trimethoxysilylpropyl-N,N,N-trimethylammonium chloride

(TMAC) onto the surface of the calcined SBA-15.

TPPS Immobilization: Stir the TMAC-functionalized silica in an aqueous solution of TPPS to

facilitate the anchoring of the porphyrin via electrostatic interactions.

Washing and Drying: Thoroughly wash the resulting material with deionized water to remove

any unbound TPPS and dry under vacuum.

Sensor Preparation: The dried TPPS-functionalized silica powder can be used directly for

batch experiments or coated onto a solid support for flow-through applications.

Signaling Pathway:
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Acidic pH

Basic pH

TPPS J-Aggregates
(Red-shifted Soret Band)

TPPS Monomers/H-Aggregates
(Blue-shifted Soret Band)

Deprotonation Protonation

 

Clean Substrate

Dip in PDDA Solution

Rinse with DI Water

Dip in TPPS Solution

Rinse with DI Water

Repeat N Cycles

Next Layer

Sensor Film Ready

Done
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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